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This document provides detailed application notes and protocols for various animal models
used to study the function of the C-C chemokine receptor type 5 (CCR5). CCR5 is a critical co-
receptor for macrophage-tropic (R5) strains of HIV-1 and plays a significant role in the immune
system. These animal models are indispensable tools for investigating CCR5's role in
infectious diseases, inflammation, and neurological disorders, as well as for the development of
novel therapeutic strategies.

Overview of Animal Models

Several types of animal models are utilized to study CCRS5 function, each with unique
advantages and applications. The most common models include humanized mice, CCR5
knockout mice, CCR5 humanized (knock-in) mice, and non-human primates.

» Humanized Mice: These are immunodeficient mice engrafted with human hematopoietic
stem cells (HSCs) or peripheral blood mononuclear cells (PBMCs), leading to the
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development of a functional human immune system. They are the primary small animal
model for studying HIV-1 infection in vivo.[1][2][3]

e CCR5 Knockout (KO) Mice: These mice have a disrupted Ccr5 gene, leading to a lack of
functional CCR5 protein. They are valuable for studying the role of CCR5 in various
physiological and pathological processes, including immune responses, inflammation, and
neurological function.[4][5]

e CCRS5 Humanized (Knock-in) Mice: In these mice, the murine Ccr5 gene is replaced with the
human CCR5 gene. This allows for the in vivo study of human CCR5 in the context of a
murine immune system and is particularly useful for testing human-specific CCR5
antagonists.

e Non-human Primates (NHPs): Rhesus macaques are a key model for studying simian
immunodeficiency virus (SIV), a close relative of HIV. While most NHPs do not naturally have
the CCR5-delta32 mutation that confers resistance to HIV in humans, genetically modified
NHPs with CCR5 mutations are being developed.[6][7][8][9]

Humanized Mouse Models

Humanized mice are instrumental in HIV research as they permit infection with human-specific
viruses. The most common immunodeficient strains used for creating humanized mice are
NOD/SCID, NSG (NOD-scid IL2Rynull), and Rag2-/-IL2Ryc-/- mice.[2][3]

Generation of Humanized Mice (hu-HSC Model)

This protocol describes the generation of humanized mice by transplanting human CD34+
hematopoietic stem cells into neonatal immunodeficient mice.[10][11]

Experimental Workflow for Generating hu-HSC Mice
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Preparation
Isolate CD34+ HSCs Sublethal irradiation of
from human cord blood neonatal NSG mice (50-100 cGy)
Transplantatign

Intrahepatic or intravenous
injection of 1-2x10"5 HSCs

Engraftment & Monitoring

Allow 10-12 weeks
for human immune cell engraftment

i

Monitor human cell chimerism
in peripheral blood via flow cytometry
(hCDA45+ cells)

Pre-Infection

Confirm human immune cell Prepare and titer
engraftment (hCD45+) R5-tropic HIV-1 stock

Infection

Intravenous or intravaginal
inoculation with HIV-1

Post-Infection Monitoring

y

Measure plasma viral load Monitor CD4+ T cell counts
(QRT-PCR) (flow cytometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1177732?utm_src=pdf-custom-synthesis#bc-rfq
https://www.creative-biolabs.com/drug-discovery/therapeutics/how-to-create-humanized-mice-a-step-by-step-guide-for-researchers.htm
https://www.creative-biolabs.com/drug-discovery/therapeutics/how-to-create-humanized-mice-a-step-by-step-guide-for-researchers.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3739285/
https://digitalcommons.unomaha.edu/cgi/viewcontent.cgi?article=1145&context=biofacpub
https://www.jax.org/strain/002782
https://pmc.ncbi.nlm.nih.gov/articles/PMC4941248/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4941248/
https://bio-protocol.org/exchange/minidetail?id=2257417&type=30
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1587688/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1587688/full
https://www.pnas.org/doi/10.1073/pnas.2404767122
https://pmc.ncbi.nlm.nih.gov/articles/PMC114866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC114866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC114866/
https://www.researchgate.net/publication/397950051_Humanizing_Mice_for_Human_Immunodeficiency_Virus_Infection_Studies
https://www.protocols.io/view/a-general-guide-to-generate-different-humanized-mo-eq2lyp4zwlx9/v2
https://www.benchchem.com/product/b1177732/docs#animal-models-for-studying-ccr5-function-application-notes-and-protocols
https://www.benchchem.com/product/b1177732/docs#animal-models-for-studying-ccr5-function-application-notes-and-protocols
https://www.benchchem.com/product/b1177732/docs#animal-models-for-studying-ccr5-function-application-notes-and-protocols
https://www.benchchem.com/product/b1177732/docs#animal-models-for-studying-ccr5-function-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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